Cas no 762-04-9 (Diethyl Phosphite)

• Product Name: Diethyl Phosphite
• CAS No: 762-04-9
• MF: C₄H₁₀O₃P
• MW: 137.094162464142
• MDL: MFCD00044573
• CID: 39769
• PubChem ID: 24894335
• Update Time: 2025-04-19

Diethyl Phosphite Chemical and Physical Properties

Names and Identifiers

• Diethyl phosphonate
• Diethylphosphitemincolorlessliq
• Diethyl hydrogen phosphonate
• Phosphonic Acid Diethyl Ester
• Diethoxyphosphine oxide
• Diethyl acid phosphite
• diethylfosfit
• Ethyl phosphonate ((EtO)2HPO)
• Hydrogen diethyl phosphite
• O,O-Diethyl phosphonate
• diethoxy(oxo)phosphanium
• Diethyl phosphite
• Diethyl Phosphite

• MDL： MFCD00044573
• Inchi： 1S/C4H10O3P/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3/q+1
• InChI Key： LXCYSACZTOKNNS-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCC)OCC

Computed Properties

• Exact Mass: 138.04500
• Monoisotopic Mass: 137.036756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.072 g/mL at 25 °C(lit.)
• Melting Point: -70 ºC
• Boiling Point: 50-51 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.407(lit.)
• Water Partition Coefficient: Miscible (hydrolysis)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, acid chlorides, strong bases. May decompose on exposure to moisture. Combustible.
• PSA: 59.00000
• LogP: 1.44910
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water, tetrahydrofuran and ethanol.

Diethyl Phosphite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39-S28-S27
• FLUKA BRAND F CODES：10-13-21
• RTECS：TG7875000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38; R43
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters